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Compound of Interest

Compound Name: 1-Chloro-2,2-dimethylhexane

Cat. No.: B13169496 Get Quote

This guide provides comprehensive safety and handling precautions for 1-Chloro-2,2-
dimethylhexane. It is critical to note that detailed, experimentally verified safety data

specifically for 1-Chloro-2,2-dimethylhexane is not readily available in public databases.

Therefore, this document has been constructed by leveraging data from structurally analogous

chlorinated alkanes, such as 1-chloro-2,2-dimethylpropane, 1-chlorohexane, and 2-chloro-2-

methylhexane. This approach, rooted in established principles of chemical safety, provides a

robust framework for risk mitigation. The recommendations herein should be implemented with

the understanding that they represent best practices for a compound of this chemical class.

Section 1: Chemical and Physical Identity
1-Chloro-2,2-dimethylhexane is a halogenated alkane. Its molecular structure informs its

reactivity and physical properties, which in turn dictate the necessary safety precautions.

Table 1: Physicochemical Properties of 1-Chloro-2,2-dimethylhexane and Analogues
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Property
1-Chloro-2,2-
dimethylhexan
e (Computed)

1-Chloro-2,2-
dimethylpropa
ne

1-
Chlorohexane

2-Chloro-2-
methylhexane

Molecular

Formula
C8H17Cl[1] C5H11Cl C6H13Cl C7H15Cl

Molecular Weight 148.67 g/mol [1] 106.59 g/mol [2] 120.62 g/mol [3]
141 g/mol

(approx.)[4]

Appearance Not available Not available Colorless liquid Not available

Boiling Point Not available Not available 134-136 °C Not available

Flash Point Not available -18 °C 29 °C Not available

GHS

Classification
Not available

Flammable

Liquid 2, Acute

Toxicity 4 (Oral),

Skin Sensitizer

1[2]

Flammable

Liquid 3[3][5]

Flammable

Liquid, Skin

Irritant 2, Eye

Irritant 2, STOT

SE 3[4]

The presence of the chloro- group and the branched alkyl chain suggests that 1-Chloro-2,2-
dimethylhexane is likely a flammable liquid with the potential for skin and eye irritation.

Section 2: Hazard Identification and GHS
Classification
Based on data from analogous compounds, 1-Chloro-2,2-dimethylhexane should be treated

as a hazardous substance. The following GHS classifications are anticipated:

Flammable Liquid (Category 2 or 3): Chlorinated alkanes are often flammable, with vapors

that can form explosive mixtures with air.[2][6] Vapors are heavier than air and may travel

along the ground to distant ignition sources.[6]

Skin Irritation (Category 2): Prolonged or repeated contact can cause skin irritation.[4][5]

Serious Eye Irritation (Category 2): Contact with the eyes is likely to cause serious irritation.

[4][5]
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Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System:

Inhalation of vapors may cause respiratory irritation.[4]

Acute Toxicity (Oral, Category 4): May be harmful if swallowed.[2]

Hazard Pictograms:

(Based on analogous compounds)

Signal Word:Danger or Warning

Hazard Statements:

Highly flammable liquid and vapor.[2]

Flammable liquid and vapor.[3][5]

Causes skin irritation.[4][5]

Causes serious eye irritation.[4][5]

May cause respiratory irritation.[4]

Harmful if swallowed.[2]

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[5][6][7]

Keep container tightly closed.[6][7]

Ground/bond container and receiving equipment.[2][7]

Use explosion-proof electrical/ventilating/lighting equipment.[2][7]

Use only non-sparking tools.[2][7]

Take precautionary measures against static discharge.[2][7]
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Avoid breathing dust/fume/gas/mist/vapors/spray.[2][7]

Wash skin thoroughly after handling.[2][5][6]

Wear protective gloves/protective clothing/eye protection/face protection.[2][4][5]

IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[2][5][7]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If skin irritation occurs: Get medical advice/attention.[2][5]

If eye irritation persists: Get medical advice/attention.[5][8]

In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[5][6][7]

Store in a well-ventilated place. Keep cool.[2][6][7]

Dispose of contents/container to an approved waste disposal plant.[2][6][7]

Section 3: Safe Handling and Storage
A systematic approach to handling and storage is paramount to ensuring laboratory safety.

Engineering Controls
Fume Hood: All work with 1-Chloro-2,2-dimethylhexane must be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.[6][9]

Ventilation: Ensure adequate general laboratory ventilation.[6]

Eyewash Stations and Safety Showers: These must be readily accessible and tested

regularly.[7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory.
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Table 2: Recommended Personal Protective Equipment

Body Part Protection Standard

Eyes/Face
Chemical splash goggles and

a face shield.[10]

ANSI Z87.1-2003 or

equivalent.[10]

Skin

Flame-resistant lab coat and

chemically resistant gloves

(e.g., nitrile).[2][9][10]

Respiratory

A NIOSH-approved respirator

with an organic vapor cartridge

may be required for certain

operations or in case of

ventilation failure.[2][9]
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Caption: Personal Protective Equipment (PPE) Workflow.
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Storage Requirements
Container: Keep in a tightly closed container.[6][7]

Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[6][7]

Incompatibilities: Keep away from strong oxidizing agents.

Section 4: Emergency Procedures
Rapid and correct response to emergencies can significantly mitigate harm.

First-Aid Measures
Table 3: First-Aid Protocols

Exposure Route Action

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

give artificial respiration. Seek immediate

medical attention.[7][11]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

persists.[7][8][11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[2][7]
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Spill and Leak Procedures
Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames.[2][6]

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain the spill.[12]

Collection: Carefully collect the absorbed material into a sealed container for disposal.[12]

Decontamination: Clean the spill area with soap and water.[12]
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Caption: Spill Response Workflow.
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Section 5: Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[2][6]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors are heavier than air and may form explosive mixtures with air.[6]

Thermal decomposition can produce irritating and toxic gases, including hydrogen chloride

and carbon oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Section 6: Disposal Considerations
Disposal of 1-Chloro-2,2-dimethylhexane must be in accordance with all federal, state, and

local regulations.

Waste Characterization: This compound is considered a hazardous waste due to its

flammability and potential toxicity.

Segregation: Collect waste in a designated, labeled container for halogenated organic waste.

[12] Do not mix with non-halogenated waste.[12]

Disposal: Arrange for disposal by a licensed professional waste disposal service.[12]

Section 7: Toxicological and Ecological Information
Toxicological Information: The toxicological properties of 1-Chloro-2,2-dimethylhexane
have not been fully investigated.[6] Based on analogous compounds, it is presumed to be

harmful if swallowed and may cause skin, eye, and respiratory irritation.[2][4][7]

Ecological Information: The environmental fate and effects of this compound are not well-

documented.[6] It should be prevented from entering drains and waterways.[6]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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